Myrothenone B
Overview
Description
Myrothenone B is a natural product found in Myrothecium with data available.
Scientific Research Applications
Tyrosinase Inhibitory Activity
Myrothenone B, along with myrothenone A, has been identified as a compound with notable tyrosinase inhibitory activity. This property is significant because tyrosinase is an enzyme crucial in melanin biosynthesis, and its inhibitors are sought after for various applications, including treatments for hyperpigmentation and as functional personal-care compounds. This compound demonstrates this activity, which could be more potent than that of kojic acid, a standard tyrosinase inhibitor used in personal care products. This was elucidated from a study involving a marine algicolous fungus from the genus of Myrothecium, where this compound was isolated and its inhibitory activity on tyrosinase was quantified (Li et al., 2005). Another study also supports the tyrosinase inhibitory activity of this compound, highlighting its potential utility in dermatological applications (Feng et al., 2009).
properties
Molecular Formula |
C7H9NO2 |
|---|---|
Molecular Weight |
139.15 g/mol |
IUPAC Name |
(5R)-3-amino-5-ethenyl-5-hydroxycyclopent-2-en-1-one |
InChI |
InChI=1S/C7H9NO2/c1-2-7(10)4-5(8)3-6(7)9/h2-3,10H,1,4,8H2/t7-/m0/s1 |
InChI Key |
RNZVUWAMBDXWDJ-ZETCQYMHSA-N |
Isomeric SMILES |
C=C[C@@]1(CC(=CC1=O)N)O |
SMILES |
C=CC1(CC(=CC1=O)N)O |
Canonical SMILES |
C=CC1(CC(=CC1=O)N)O |
synonyms |
myrothenone B |
Origin of Product |
United States |
Retrosynthesis Analysis
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